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Compound of Interest

Compound Name: Tripropyl phosphate-d21

Cat. No.: B579871 Get Quote

This technical guide provides an in-depth overview of the safety, handling, and toxicological

properties of Tripropyl phosphate-d21 (TNP-d21). Designed for researchers, scientists, and

professionals in drug development, this document consolidates critical data from various safety

data sheets (SDS) and chemical databases to ensure safe laboratory practices.

Chemical and Physical Properties
Tripropyl phosphate-d21 is a deuterated analog of tripropyl phosphate, commonly used as an

internal standard in analytical chemistry. While its toxicological properties have not been

exhaustively investigated, the data for its non-deuterated counterpart serves as a primary

reference for safety protocols.
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Property Value Source

Chemical Formula C9D21O4P

CDN Isotopes[1],

MedChemExpress[2],

Achemtek[3]

Molecular Weight 245.36 g/mol
MedChemExpress[2],

Achemtek[3]

CAS Number 1219794-92-9
MedChemExpress[2],

Achemtek[3]

Unlabeled CAS Number 513-08-6
CDN Isotopes[1], LGC

Standards[4]

Appearance Colorless to light yellow liquid
MedChemExpress[2],

PubChem[5]

Purity >98%

CDN Isotopes[1],

MedChemExpress[2],

Achemtek[3]

Flash Point 113 °C (235 °F) CDN Isotopes[1]

Solubility Soluble in DMSO (100 mg/mL) MedChemExpress[2]

Storage

4°C, sealed, away from

moisture. In solvent: -80°C for

6 months, -20°C for 1 month.

MedChemExpress[2]

Hazard Identification and GHS Classification
Tripropyl phosphate-d21 is classified as a hazardous substance. The following table

summarizes its GHS hazard statements.
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Hazard Class Hazard Statement GHS Classification

Acute Toxicity, Oral H302: Harmful if swallowed Category 4

Acute Toxicity, Dermal
H312: Harmful in contact with

skin
Category 4

Skin Corrosion/Irritation H315: Causes skin irritation Category 2

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation
Category 2

Acute Toxicity, Inhalation H332: Harmful if inhaled Category 4

Specific target organ toxicity —

single exposure

H335: May cause respiratory

irritation
Category 3

Experimental Protocols: Emergency and Handling
Procedures
Detailed protocols for handling spills, exposure, and fire events are crucial for laboratory safety.

First-Aid Measures
A systematic approach to first aid is critical in the event of exposure. The following workflow

outlines the necessary steps.
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First-Aid Protocol for Tripropyl Phosphate-d21 Exposure

Exposure Event

Immediate Response

Medical Attention

Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses if present and easy to do so.

Wash off with soap and plenty of water.
Move person into fresh air.

If not breathing, give artificial respiration.
Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate Medical Attention

Show Safety Data Sheet to the doctor.

Click to download full resolution via product page

Caption: First-aid workflow for different exposure routes.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, and consult a

physician.[1] Remove contact lenses if present and easy to do.[1]

Skin Contact: Wash off with soap and plenty of water, and consult a physician.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b579871?utm_src=pdf-body-img
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6982_1.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6982_1.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6982_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: If inhaled, move the person into fresh air.[1] If breathing is difficult, give artificial

respiration and consult a physician.[1]

Ingestion: Do NOT induce vomiting.[1] Never give anything by mouth to an unconscious

person.[1] Rinse mouth with water and consult a physician.[1]

Firefighting Measures
Tripropyl phosphate-d21 is flammable above its flash point.[1] In case of a fire, the following

measures should be taken:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][6][7]

Hazardous Combustion Products: Carbon oxides and phosphorus oxides.[1]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1][6][7]

Accidental Release Measures
In the event of a spill, follow these steps to mitigate exposure and environmental

contamination.
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Accidental Release and Spill Response Protocol

Spill Detected

Ensure adequate ventilation.
Use personal protective equipment (PPE).

Avoid breathing vapors, mist or gas.

Prevent further leakage or spillage if safe to do so.
Do not let product enter drains.

Soak up with inert absorbent material (e.g., sand, silica gel).

Collect in suitable, closed containers for disposal.
Dispose of as hazardous waste.

Decontaminate Area

Click to download full resolution via product page

Caption: Workflow for handling accidental spills.

Toxicological Information
While no specific toxicological data is available for the deuterated form, the information for

tripropyl phosphate is used as a proxy.

Acute Effects: Causes serious eye irritation.[1] May be harmful if absorbed through the skin,

causing skin irritation.[1] Inhalation may cause respiratory tract irritation.[1] Ingestion is
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harmful.[1]

Chronic Effects: No components of this product at levels greater than or equal to 0.1% are

identified as probable, possible, or confirmed human carcinogens by IARC or ACGIH.[1]

Data on mutagenic and teratogenic effects is not available.[1]

Handling and Storage
Proper handling and storage are essential to maintain the integrity of the compound and

ensure laboratory safety.

Engineering Controls
Use a mechanical exhaust system or a laboratory fume hood to prevent exposure.[1]

Personal Protective Equipment (PPE)
The following diagram illustrates the necessary PPE for handling Tripropyl phosphate-d21.

Personal Protective Equipment (PPE) for Handling

PPE Specifications

Researcher/
Scientist

Eye Protection

Hand Protection

Skin Protection

Respiratory Protection

Safety glasses with side-shields (NIOSH or EN 166 compliant) Compatible chemical-resistant gloves Complete suit protecting against chemicals Full-face respirator with appropriate cartridges (if risk assessment warrants)
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Caption: Required PPE for safe handling.

Storage Conditions
Store at room temperature or as specified (4°C for neat, -20°C or -80°C for solutions).[1][2]

Keep in a well-ventilated place.[8]

Protect from moisture.[1][2]

Keep the container tightly closed.[9]

Ecological Information
There is no specific data available for the environmental impact of Tripropyl phosphate-d21.

[1] It is advised to prevent the product from entering drains.[6][7]

Disposal Considerations
Dispose of this material as hazardous waste.[6] Offer surplus and non-recyclable solutions to a

licensed disposal company.[6] Contaminated packaging should be disposed of as unused

product.[6]

This guide is intended to provide comprehensive safety information for Tripropyl phosphate-
d21. Always refer to the most current Safety Data Sheet provided by the supplier before

handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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